Cas no 99840-54-7 (5,5'-Dimethyldipyrromethane)

• Product Name: 5,5'-Dimethyldipyrromethane
• CAS No: 99840-54-7
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 797382
• PubChem ID: 11344288
• Update Time: 2025-05-20

5,5'-Dimethyldipyrromethane Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2,2'-(1-methylethylidene)bis-
• 2-[2-(1H-pyrrol-2-yl)propan-2-yl]-1H-pyrrole
• 1H-Pyrrole,2,2'-(1-methylethylidene)bis
• 2,2'-(1-methylethylidene)bis[1H-pyrrole]
• 2,2'-(propane-2,2-diyl)bis(1H-pyrrole)
• 5,5'-DIMETHYLDIPYRROMETHANE
• KSC-7-175
• KUC105365N
• dipyrrolylpropane
• DTXSID70462934
• 99840-54-7
• AKOS006289277
• G28855
• 5,5'-Dimethyldipyrromethane

• Inchi： 1S/C11H14N2/c1-11(2,9-5-3-7-12-9)10-6-4-8-13-10/h3-8,12-13H,1-2H3
• InChI Key： LATXIKIAELSWEJ-UHFFFAOYSA-N
• SMILES： N1C=CC=C1C(C)(C)C1=CC=CN1

Computed Properties

• Exact Mass: 174.11600
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• PSA: 31.58000
• LogP: 2.66870

Additional information on 5,5'-Dimethyldipyrromethane

Introduction to 5,5'-Dimethyldipyrromethane (CAS No. 99840-54-7)

5,5'-Dimethyldipyrromethane, identified by the chemical abstracts service number CAS No. 99840-54-7, is a significant heterocyclic compound that has garnered considerable attention in the field of organic synthesis and materials science. This compound belongs to the dipyrromethane family, which is characterized by its two pyrrole rings connected by a methylene bridge. The presence of methyl substituents at the 5-position of each pyrrole ring enhances its reactivity and stability, making it a valuable intermediate in various synthetic applications.

The structural framework of 5,5'-Dimethyldipyrromethane imparts unique electronic and photophysical properties, which have been leveraged in the development of advanced materials, particularly in the realm of optoelectronics and photoredox catalysis. Recent studies have highlighted its role as a precursor in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, where its ability to form stable complexes with transition metals is highly beneficial.

In the context of modern chemical research, 5,5'-Dimethyldipyrromethane has been explored for its potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to undergo efficient energy transfer and electron delocalization makes it an attractive candidate for designing novel light-emitting materials. Furthermore, its incorporation into polymer matrices has shown promise in enhancing the performance of conjugated polymers used in optoelectronic devices.

One of the most intriguing aspects of 5,5'-Dimethyldipyrromethane is its utility in the synthesis of porphyrin-like macrocycles. Through controlled reactions, this compound can be transformed into highly symmetric porphyrin derivatives, which are integral to various biological and chemical applications. For instance, researchers have utilized derivatives of 5,5'-Dimethyldipyrromethane to develop novel catalysts for oxygen reduction reactions (ORRs) and hydrogen evolution reactions (HERs), which are critical for sustainable energy technologies.

The versatility of 5,5'-Dimethyldipyrromethane also extends to its role in bioorganic chemistry. Its scaffold can be functionalized to produce ligands that selectively bind to metal ions, enabling applications in diagnostic imaging and therapeutic agents. Additionally, recent advancements in green chemistry have prompted investigations into solvent-free and catalytic methods for synthesizing 5,5'-Dimethyldipyrromethane, aligning with the growing emphasis on environmentally benign synthetic protocols.

From a computational chemistry perspective, the study of 5,5'-Dimethyldipyrromethane has provided valuable insights into molecular orbital interactions and electronic structure-property relationships. High-level ab initio calculations have been employed to elucidate its electronic transitions and excited-state dynamics, contributing to a deeper understanding of how such compounds behave under various conditions. These computational studies are essential for guiding experimental efforts and optimizing synthetic routes.

The industrial relevance of 5,5'-Dimethyldipyrromethane is further underscored by its application in the pharmaceutical sector. Derivatives of this compound have been investigated as potential intermediates for antiviral and anticancer agents due to their ability to interfere with critical biological pathways. While no direct therapeutic applications have been commercialized yet, ongoing research continues to explore its pharmacological potential.

In summary, 5,5'-Dimethyldipyrromethane (CAS No. 99840-54-7) represents a multifaceted compound with broad utility across multiple domains of chemistry and materials science. Its unique structural features and reactivity make it a cornerstone in the development of advanced materials and pharmaceuticals. As research progresses, it is anticipated that new applications for this compound will continue to emerge, further solidifying its importance in modern chemical innovation.